Cas no 2432-92-0 (Pentanethioic acid, S-ethyl ester)

• Product Name: Pentanethioic acid, S-ethyl ester
• CAS No: 2432-92-0
• MF: C₇H₁₄OS
• MW: 146.250461101532
• CID: 1416975
• PubChem ID: 520118
• Update Time: 2025-04-20

Pentanethioic acid, S-ethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanethioic acid, S-ethyl ester
• S-ethyl pentanethioate
• CGRFTVFWSJEHCI-UHFFFAOYSA-N
• S-Ethyl pentanethioate #
• DTXSID60334252
• Valeric acid, thio-, S-ethyl ester
• 2432-92-0

• Inchi： 1S/C7H14OS/c1-3-5-6-7(8)9-4-2/h3-6H2,1-2H3
• InChI Key： CGRFTVFWSJEHCI-UHFFFAOYSA-N
• SMILES： S(CC)C(CCCC)=O

Computed Properties

• Exact Mass: 146.07662
• Monoisotopic Mass: 146.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 81
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl thioesters